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The SO3-NH3 Reaction and Ash Deposition

The core mechanism influencing ash deposition in systems where SOs and NHs are both present is the

formation of ammeonium bisulfate (ABS) [1].

¢ Formation and Impact: In flue gases, SOz is first oxidized to SOs. This SOs then reacts with
ammonia (used as a reducing agent in NOx control systems) and water vapor to form ABS [1]. This
substance is particularly problematic because it is highly sticky and corrosive.

o Effect on Deposition: ABS deposits readily on surfaces like air preheaters and catalysts, leading to
blockage, reduced equipment efficiency, and deactivation of catalytic sites [1]. The rate and
guantity of ABS formation, and therefore the ash deposition rate, are directly influenced by the relative
amounts of SOs and NHs available.

Experimental Analysis of ABS

To study ABS and its formation conditions, researchers use specific collection and analytical methods. The

table below summarizes the key techniques for detecting the relevant compounds.

Detection . . .

. Sampling Method Detection Indicator
Object
SOs (gas) Controlled condensation, Spiral tube method, S042~ (sulfate ion) [1]

Isopropanol absorption
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Detection . . .
. Sampling Method Detection Indicator
Object
NHs (gas) Lye absorption, Continuous Emission Monitoring NHa* (ammonium ion) [1]
System (CEMS)
NH4HSO4 Collection on quartz wool or glass beads Analysis of NHa* and SO42-
(ABS) ions [1]

The relationship between the molar concentrations of sulfate (M) and ammonium (N) in collected samples

can be used to determine the composition of the deposited salts [1]:

e If M =N, the product is primarily ammonium bisulfate (NHsHSOa).
e IfM<0.5N, the product is ammonium sulfate (NH4)2S0Oa).
e |[f0.5N <M < N, the deposit is a mixture of both salts.

Workflow for Studying ABS Formation and Deposition

The following diagram illustrates the general experimental workflow for investigating ABS formation and its

impact, based on the methodologies found in the research.
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Suggestions for Finding Specific Data

The search results confirm the importance of the SO3/NHs ratio but lack a direct comparison guide with

quantitative deposition rates. To find the specific data you need, I suggest:

e Using Targeted Search Queries: Look for scholarly articles using terms like "ammonium
bisulfate deposition rate," "S03 to NH3 ratio SCR," or "ABS formation
kinetics".

e Consulting Industry Literature: Technical reports from power industry research bodies (like the
mentioned Xi'‘an Thermal Power Research Institute [1]) often contain detailed experimental data on
this practical problem.

¢ Focusing on Thresholds: Much research focuses on the ammonia slip threshold (the point where
excess NHs leads to problematic ABS formation), which is a key operational variable [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s573663?utm_src=pdf-bulk
https://www.smolecule.com/products/s573663?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

